rac Efavirenz-d5 (major)
rac Efavirenz-d5 (major)
Brand Name:
Vulcanchem
CAS No.:
1132642-95-5
VCID:
VC0127556
InChI:
InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/t13-/m0/s1/i1D2,2D2,8D
SMILES:
C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F
Molecular Formula:
C14H9ClF3NO2
Molecular Weight:
320.7 g/mol
rac Efavirenz-d5 (major)
CAS No.: 1132642-95-5
Reference Standards
VCID: VC0127556
Molecular Formula: C14H9ClF3NO2
Molecular Weight: 320.7 g/mol
| CAS No. | 1132642-95-5 |
|---|---|
| Product Name | rac Efavirenz-d5 (major) |
| Molecular Formula | C14H9ClF3NO2 |
| Molecular Weight | 320.7 g/mol |
| IUPAC Name | (4S)-6-chloro-4-[2-(1,2,2,3,3-pentadeuteriocyclopropyl)ethynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/t13-/m0/s1/i1D2,2D2,8D |
| Standard InChIKey | XPOQHMRABVBWPR-XWJABCKYSA-N |
| Isomeric SMILES | [2H]C1(C(C1([2H])C#C[C@]2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F)([2H])[2H])[2H] |
| SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F |
| Canonical SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F |
| Synonyms | 6-Chloro-4-(2-cyclopropyl-d5-ethynyl)-1,4-dihydro-4-(trifluoromethyl)-2H-3,1-benzoxazin-2-one; DMP 266-d5; L 743726-d5; Stocrin-d5; Sustiva-d5; |
| PubChem Compound | 25224555 |
| Last Modified | Nov 11 2021 |
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